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Compound of Interest

Compound Name: Cyclofenchene

Cat. No.: B15495096

This technical guide provides a comprehensive overview of the key physical properties of
cyclofenchene, specifically its boiling point and density. This document is intended for
researchers, scientists, and professionals in the field of drug development, offering detailed
data, experimental methodologies, and visual workflows to facilitate a deeper understanding of
this compound.

Physical Properties of Cyclofenchene

Cyclofenchene, also known as 1,3,3-trimethyltricyclo[2.2.1.02,6]heptane, is a tricyclic organic
compound. Its physical characteristics are crucial for its handling, formulation, and application
in various research and development settings.

The boiling point and density of cyclofenchene are summarized in the table below. These
values are essential for predicting its behavior under different experimental conditions.

Physical Property Value Conditions

Boiling Point 143.00 to 143.50 °C @ 754.00 mm Hg[1]
145.00 °C @ 760.00 mm Hg[1]

Specific Gravity 0.86030 @ 20.00 °C[1]

Note: Specific gravity is the ratio of the density of a substance to the density of a reference
substance; for liquids, the reference is typically water at its densest (4°C). At 20°C, the density
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of water is approximately 0.998 g/mL. Therefore, the density of cyclofenchene is
approximately 0.8586 g/mL at 20°C.

Experimental Protocols

The accurate determination of physical properties such as boiling point and density relies on
standardized experimental procedures. The following sections detail the methodologies
commonly employed for these measurements.

The capillary method is a common and efficient technique for determining the boiling point of a
small quantity of a liquid sample.[2][3]

Materials:

e Thiele tube

e Thermometer

o Capillary tube (sealed at one end)

e Small test tube

e Heating oil (e.g., mineral oil)

e Heat source (e.g., Bunsen burner or heating mantle)

o Sample of cyclofenchene

Procedure:

« A small amount of the liquid cyclofenchene is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.
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This assembly is then placed in a Thiele tube containing heating oil, ensuring the oil level is
above the sample.

The Thiele tube is gently heated, causing the temperature of the oil to rise.

As the temperature approaches the boiling point of cyclofenchene, a stream of bubbles will
emerge from the open end of the capillary tube.[2]

Heating is discontinued, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

[2][3]

The pycnometer method is a precise technique for determining the density of a liquid by

measuring its mass within a known volume.[4]

Materials:

Pycnometer (a glass flask with a specific, calibrated volume)
Analytical balance

Thermometer

Sample of cyclofenchene

Deionized water (for calibration)

Procedure:

The clean, dry pycnometer is weighed empty on an analytical balance.

The pycnometer is then filled with the liquid cyclofenchene, ensuring no air bubbles are
present. The stopper is inserted, and any excess liquid is carefully wiped from the outside.

The filled pycnometer is weighed to determine the mass of the cyclofenchene.

The temperature of the liquid is recorded.
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e The density is calculated by dividing the mass of the cyclofenchene by the calibrated
volume of the pycnometer.

o For accurate results, the pycnometer should be calibrated by determining the mass of a
reference liquid with a known density (e.g., deionized water) at the same temperature.

Visualized Experimental Workflows

To further elucidate the experimental processes, the following diagrams illustrate the logical
flow of the described methodologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Cyclofenchene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15495096#physical-properties-of-cyclofenchene-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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